Cas no 83642-27-7 (4-[4-(methylsulfonyl)phenoxy]benzonitrile)

• Product name: 4-[4-(methylsulfonyl)phenoxy]benzonitrile
• CAS No: 83642-27-7
• MF: C₁₄H₁₁NO₃S
• MW: 273.30704
• CID: 1810014
• PubChem ID: 514876

4-[4-(methylsulfonyl)phenoxy]benzonitrile Chemical and Physical Properties

Names and Identifiers

• 4-[4-(methylsulfonyl)phenoxy]benzonitrile
• Benzonitrile, 4-(4-(methylsulfonyl)phenoxy)-
• benzonitrile, 4-[4-(methylsulfonyl)phenoxy]-
• 4-(4-methylsulfonylphenoxy)benzonitrile
• CHEMBL342442
• SCHEMBL10951291
• AMBZZIOOUCCXPP-UHFFFAOYSA-N
• 4-(4-(Methylsulfonyl)phenoxy)benzonitrile
• AKOS009093475
• 4-[4-(METHYLSULFONYL)PHENOXY]-BENZONITRILE
• DTXSID20232482
• 83642-27-7

• Inchi： InChI=1S/C14H11NO3S/c1-19(16,17)14-8-6-13(7-9-14)18-12-4-2-11(10-15)3-5-12/h2-9H,1H3
• InChI Key： AMBZZIOOUCCXPP-UHFFFAOYSA-N
• SMILES： CS(=O)(=O)C1=CC=C(C=C1)OC2=CC=C(C=C2)C#N

Computed Properties

• Exact Mass: 273.04596439g/mol
• Monoisotopic Mass: 273.04596439g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 429
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 75.5Ų
• XLogP3: 2.4